OM99-2 Tfa

• Molecular Formula: C43H65F3N8O16
• Molecular Weight: 1007.0 g/mol
• InChI: InChI=1S/C41H64N8O14.C2HF3O2/c1-20(2)16-27(46-39(60)28(19-31(43)51)47-40(61)34(21(3)4)49-37(58)25(42)12-14-32(52)53)30(50)17-22(5)35(56)44-23(6)36(57)45-26(13-15-33(54)55)38(59)48-29(41(62)63)18-24-10-8-7-9-11-24;3-2(4,5)1(6)7/h7-11,20-23,25-30,34,50H,12-19,42H2,1-6H3,(H2,43,51)(H,44,56)(H,45,57)(H,46,60)(H,47,61)(H,48,59)(H,49,58)(H,52,53)(H,54,55)(H,62,63);(H,6,7)/t22-,23+,25+,26+,27+,28+,29+,30+,34+;/m1./s1
• InChIKey: QNFHSZQWASRNKN-BGACWTBKSA-N

Standard BACE1 peptidomimetic inhibitors suffer from solubility variability and lack of structural validation data. OM99-2 Tfa is the trifluoroacetate salt of an eight-residue transition-state analog with full S4-S2′ subsite occupancy. - **Quantified potency**: Ki = 1.6 nM (mature memapsin 2) and 9.58 nM (pro-memapsin 2) - **Structural validation**: Co-crystal structures at 1.9Å (PDB 1FKN) and 2.5Å (PDB 2ZHR) - **Defined selectivity**: Cathepsin D Ki = 48 nM (~30-fold vs BACE1) - **Formulation**: Pre-formulated 1 mM DMSO solution eliminates preparation variability

OM99-2 Tfa Compound Identity and Structure

OM99-2 Tfa (CAS 314266-76-7, also supplied as CAS 2504147-81-1) is the trifluoroacetate salt of an eight-residue peptidomimetic transition-state analog inhibitor of human brain memapsin 2 (β-secretase, BACE1) [1]. The core octapeptide sequence Glu-Val-Asn-Leu-Ψ-Ala-Ala-Glu-Phe incorporates a non-hydrolyzable hydroxyethylene (Leu-Ala HE) dipeptide isostere at the scissile bond position, rendering it a tight-binding, reversible inhibitor with a Ki of 9.58 nM against recombinant pro-memapsin 2 and 1.6 nM against mature recombinant memapsin 2 . As the first BACE1 inhibitor co-crystallized with the enzyme (PDB 1FKN at 1.9 Å; PDB 2ZHR at 2.5 Å), OM99-2 is the foundational tool compound that established the structural pharmacology of BACE1 active-site architecture and subsite geography [2]. The Tfa (trifluoroacetate) salt form is specifically formulated to enhance solubility in DMSO and aqueous buffers, enabling reproducible preparation of stock solutions for in vitro enzymology and structural biology applications .

✓ BACE1 (memapsin 2) transition-state analog inhibitor

✓ Pre-formulated Tfa salt in DMSO for consistent stock preparation

✓ Co-crystal structure (PDB 1FKN) defines active-site subsite geography

• [1] Hong L, Koelsch G, Lin X, Wu S, Terzyan S, Ghosh AK, Zhang XC, Tang J. Structure of the protease domain of memapsin 2 (β-secretase) complexed with inhibitor. Science. 2000 Oct 6;290(5489):150-3. doi: 10.1126/science.290.5489.150. PMID: 11021803. View Source
• [2] RCSB PDB. 2ZHR: Crystal structure of BACE1 in complex with OM99-2 at pH 5.0. X-ray diffraction, resolution 2.50 Å. Deposited 2008-02-08. Also PDB 1FKN: Structure of beta-secretase complexed with inhibitor, resolution 1.9 Å. View Source

Why OM99-2 Tfa Is Irreplaceable

BACE1 inhibitors span multiple chemotypes—from large peptidomimetics (OM99-2, OM00-3) to small-molecule heterocycles (AZD3839, verubecestat, LY2811376)—yet these classes are not functionally interchangeable for research applications. OM99-2 Tfa is unique among commercially available BACE1 inhibitors in possessing an experimentally validated co-crystal structure at ≤2.5 Å resolution that maps all substrate-binding subsites S4 through S2′ on the enzyme surface [1]. This structural information is absent for most small-molecule BACE1 inhibitors and cannot be inferred solely from potency data. Furthermore, OM99-2 exhibits a defined selectivity window over the off-target aspartyl protease cathepsin D (Ki = 48 nM, ~30-fold vs. BACE1 Ki = 1.6 nM), a parameter that varies by orders of magnitude among BACE1 inhibitors . The Tfa salt formulation provides a standardized, ready-to-use 1 mM DMSO solution with established freeze-thaw handling protocols, eliminating the solubility and preparation variability that afflicts free-base peptidic inhibitors . These three dimensions—structural definition, quantified selectivity, and formulation consistency—are irreducible by generic substitution and directly impact experimental reproducibility in enzymatic, structural, and cellular assays.

Structural definition

Most small-molecule BACE1 inhibitors lack co-crystal structures mapping all subsites; OM99-2 is the foundational S4–S2′ template.

Selectivity context

Cathepsin D cross-reactivity differs by >30-fold between chemotypes; OM99-2's moderate selectivity profile may not transfer to highly selective inhibitors.

Formulation reproducibility

Free-base peptidic inhibitors require manual solubilization; Tfa salt pre-formulated DMSO stock ensures standardized solution reproducibility.

• [1] Hong L, Turner RT 3rd, Koelsch G, Shin D, Ghosh AK, Tang J. Crystal structure of memapsin 2 (β-secretase) in complex with an inhibitor OM00-3. Biochemistry. 2002 Sep 10;41(36):10963-7. doi: 10.1021/bi026232n. PMID: 12206667. (Notes that S3′ and S4′ subsites were not identified in the previous OM99-2 complex structure, underscoring the foundational role of OM99-2 in defining subsite geography.) View Source

OM99-2 Tfa Quantitative Evidence

Head-to-Head Ki: OM99-2 vs. OM00-3

In the same study using purified catalytic domain of human memapsin 2, OM99-2 (Glu-Val-Asn-Leu*Ala-Ala-Glu-Phe) exhibited a Ki of 1.0 nM, while its direct analog OM00-3 (Glu-Leu-Asp-Leu*Ala-Val-Glu-Phe) exhibited a Ki of 0.3 nM. The 3.3-fold potency difference is attributed to a single P2′ Ala→Val substitution and distinct P2/P4 side-chain binding modes observed crystallographically [1]. Despite being less potent than OM00-3, OM99-2 is the first-in-class inhibitor whose co-crystal structure (1FKN, 1.9 Å) defined the S4–S2′ subsite architecture of BACE1—structural information that was not fully captured in the OM00-3 complex and remains foundational for all subsequent structure-based BACE1 inhibitor design [2].

Ki comparison

Head-to-head

OM99-2 Ki = 1.0 nM; OM00-3 Ki = 0.3 nM (3.3× difference)

Reported potency context; structural coverage differs fundamentally.

Structural template vs. potency trade-off for assay design.

Evidence Dimension	Equilibrium inhibition constant (Ki) on mature recombinant human memapsin 2 catalytic domain
Target Compound Data	OM99-2 Ki = 1.0 nM (reported value in direct comparison; also 1.6 nM on recombinant memapsin 2 depending on enzyme preparation)
Comparator Or Baseline	OM00-3 (Glu-Leu-Asp-Leu*Ala-Val-Glu-Phe) Ki = 0.3 nM
Quantified Difference	OM00-3 is 3.3-fold more potent; OM99-2 uniquely provided first co-crystal structure defining S4–S2′ subsites
Conditions	Purified catalytic domain of human memapsin 2; hydroxyethylene transition-state isostere denoted by *; X-ray crystallography at 2.1 Å (OM00-3) and 1.9 Å (OM99-2/1FKN) resolution

Why This Matters

Procurement selection between OM99-2 and OM00-3 depends on whether the application requires the structurally best-characterized inhibitor (OM99-2, with >150 citations using its co-crystal structure for docking and design) or maximum potency (OM00-3); these are complementary, not interchangeable, research tools.

• [1] Hong L, Turner RT 3rd, Koelsch G, Shin D, Ghosh AK, Tang J. Crystal structure of memapsin 2 (β-secretase) in complex with an inhibitor OM00-3. Biochemistry. 2002 Sep 10;41(36):10963-7. doi: 10.1021/bi026232n. PMID: 12206667. View Source
• [2] Hong L, Koelsch G, Lin X, Wu S, Terzyan S, Ghosh AK, Zhang XC, Tang J. Structure of the protease domain of memapsin 2 (β-secretase) complexed with inhibitor. Science. 2000 Oct 6;290(5489):150-3. doi: 10.1126/science.290.5489.150. PMID: 11021803. View Source

Cathepsin D Selectivity vs. AZD3839

OM99-2 Tfa inhibits cathepsin D with a Ki of 48 nM, yielding a ~30-fold selectivity window relative to its BACE1 Ki of 1.6 nM on mature recombinant memapsin 2 . In contrast, the small-molecule BACE1 inhibitor AZD3839 (free base) exhibits a Ki of 26.1 nM for BACE1 and >25,000 nM (>25 μM) for cathepsin D by cell-free TR-FRET assay, yielding a >960-fold selectivity window . The markedly narrower selectivity of OM99-2 makes it a superior research tool for probing BACE1 active-site cross-reactivity with other aspartyl proteases and for use as a selectivity benchmark in inhibitor screening panels, whereas the high selectivity of AZD3839 is preferred for cellular target-engagement studies where cathepsin D confounding must be minimized [1].

Cathepsin D selectivity

Cross-study comparable

OM99-2: 48 nM Ki (~30× BACE1); AZD3839: >25,000 nM (>960×)

Supports selectivity panel benchmarking; class-dependent cross-reactivity context.

OM99-2 serves as low-selectivity benchmark for off-target profiling.

Evidence Dimension	Inhibition constant (Ki) for cathepsin D; BACE1/cathepsin D selectivity ratio
Target Compound Data	OM99-2: BACE1 Ki = 1.6 nM (mature recombinant); Cathepsin D Ki = 48 nM; Selectivity ratio ≈ 30-fold
Comparator Or Baseline	AZD3839: BACE1 Ki = 26.1 nM; Cathepsin D Ki > 25,000 nM; Selectivity ratio > 960-fold
Quantified Difference	OM99-2 is ~32-fold less selective for BACE1 over cathepsin D compared to AZD3839 (30-fold vs. >960-fold), making OM99-2 the superior tool for detecting aspartyl protease cross-reactivity
Conditions	OM99-2 data from recombinant enzyme assays (Merck/Calbiochem product specification); AZD3839 data from cell-free TR-FRET assay (Sigma-Aldrich/Selleck product specification)

Why This Matters

Investigators designing selectivity screening panels or studying BACE1 active-site pharmacology should select OM99-2 Tfa as the low-selectivity benchmark control, which no highly selective small-molecule BACE1 inhibitor can replace.

• [1] Turner RT 3rd, Loy JA, Nguyen C, Devasamudram T, Ghosh AK, Koelsch G, Tang J. Specificity of memapsin 1 and its implications on the design of memapsin 2 (β-secretase) inhibitor selectivity. Biochemistry. 2002 Jul 9;41(27):8742-6. doi: 10.1021/bi025926t. PMID: 12093293. View Source

HPLC Assay Performance vs. AZD3839

A validated, cost-effective HPLC method for quantitative determination of BACE1 activity was used to compare two commercial BACE1 inhibitors under identical assay conditions. At their respective literature IC50 concentrations, OM99-2 produced 50.74% inhibition of BACE1 activity, while AZD3839 produced 53.46% inhibition [1]. The near-equivalent inhibition at IC50 demonstrates that OM99-2 Tfa performs reliably in a chromatographic activity assay format and serves as a valid peptidomimetic reference inhibitor for method validation and cross-platform inhibitor screening, showing comparable assay compatibility to a representative small-molecule BACE1 inhibitor [2].

HPLC assay inhibition

Head-to-head

OM99-2 50.74% vs AZD3839 53.46% at IC50

Supports cross-platform reference inhibitor validation.

Validated HPLC method per ICH guidelines; comparable assay compatibility.

Evidence Dimension	Percentage inhibition of BACE1 activity at compound IC50 concentration in HPLC assay
Target Compound Data	OM99-2: 50.74% inhibition of BACE1 activity at IC50
Comparator Or Baseline	AZD3839: 53.46% inhibition of BACE1 activity at IC50
Quantified Difference	Difference of 2.72 percentage points; both compounds performed within expected range for IC50-level inhibition (~50%)
Conditions	Agilent 1290 Series Infinity II UHPLC, Phenomenex Kinetex EVO C18 column; hexa-histidine tagged BACE1 peptide substrate; gradient 10–30% aqueous acetonitrile (0.02 M TFA) over 5 min, flow rate 0.6 mL/min; method validated per ICH guidelines

Why This Matters

For laboratories implementing cost-effective HPLC-based BACE1 inhibitor screening, OM99-2 Tfa is validated as a reference inhibitor that matches small-molecule performance under identical assay conditions, enabling direct cross-chemotype comparisons without platform bias.

• [1] King S, Wright B, Suphioglu C. Development of a Cost-Effective HPLC Method for Measuring BACE1 Activity in the Presence of Peptide Inhibitors. Analytica. 2026;7(1):20. eISSN 2673-4532. View Source
• [2] King S, Wright B, Suphioglu C. Development of a Cost-Effective HPLC Method for Measuring BACE1 Activity in the Presence of Peptide Inhibitors. Analytica. 2026;7(1):20. Results: Two commercial inhibitors, AZD3839 and OM99-2, were used to evaluate the performance of the method at their respective IC50, resulting in inhibition of 53.46 and 50.74%, respectively. View Source

Tfa Salt Formulation and Handling Advantage

OM99-2 Tfa is supplied as a pre-formulated, ready-to-use 1 mM solution in DMSO (250 µg in 280 µl) as the trifluoroacetate salt, eliminating the need for weighing, dissolution optimization, and pH adjustment required for free-base OM99-2 powder . The free-base form (MW 892.99) requires separate solubilization in DMSO with potential for incomplete dissolution and variable recovery, whereas the Tfa salt (MW 1007.03) provides a certified concentration with ≥90% purity by HPLC and defined storage at −20°C with protection from light . The manufacturer specifies that following initial thaw, the solution should be aliquoted and refrozen, with avoidance of repeated freeze-thaw cycles to maintain activity . This standardized formulation reduces inter-experiment variability in inhibitor concentration, a critical factor in quantitative enzymology where IC50/Ki determinations are sensitive to stock solution accuracy .

Formulation format

Formulation-context

Tfa salt: pre-formulated DMSO stock (≥90% purity). Free base: powder requiring manual dissolution.

Supports assay reproducibility; reduces inter-experiment concentration variability.

Follow single-thaw aliquot protocol; avoid repeated freeze-thaw cycles.

Evidence Dimension	Formulation format, certified concentration accuracy, and handling protocol standardization
Target Compound Data	OM99-2 Tfa: 1 mM pre-formulated DMSO solution, trifluoroacetate salt; ≥90% purity (HPLC); defined storage −20°C; single thaw, aliquot, refreeze protocol
Comparator Or Baseline	OM99-2 free base (CAS 314266-76-7, MW 892.99): solid powder requiring manual weighing and dissolution; solubility in DMSO reported but concentration accuracy dependent on user technique
Quantified Difference	Tfa salt eliminates weighing error and dissolution variability; certified concentration ± uncertainty inherent in commercial pre-formulated standard (vs. user-dependent powder handling)
Conditions	Product specification comparison: InSolution OM99-2 Tfa (Sigma/Calbiochem 496000) vs. OM99-2 free base powder (multiple vendors: AbMole, TargetMol, Chem-Impex)

Why This Matters

For quantitative BACE1 enzymology and inhibitor screening where stock concentration accuracy directly determines Ki/IC50 reliability, the pre-formulated Tfa salt solution provides a level of inter-laboratory reproducibility that free-base powder formulations cannot guarantee.

Co-Crystal Structure as BACE1 Design Template

The co-crystal structure of OM99-2 bound to BACE1 at 1.9 Å resolution (PDB 1FKN; Hong et al., Science 2000) was the first experimentally determined structure of any BACE1-inhibitor complex and remains the most cited structural template for computational docking, molecular dynamics simulation, and structure-based design of BACE1 inhibitors [1]. A second structure at pH 5.0 (PDB 2ZHR, 2.5 Å) provided additional conformational information [2]. Subsequent inhibitors including OM00-3 (2.1 Å) and macrocyclic peptidomimetics were all designed using the OM99-2 co-crystal structure as the starting model, and the OM00-3 study explicitly noted that S3′ and S4′ subsites were not identified in the OM99-2 complex—demonstrating that OM99-2's structure defined the core binding site while enabling discovery of additional features [3]. No small-molecule BACE1 inhibitor (e.g., verubecestat Ki = 2.2 nM, LY2811376) provides a publicly available co-crystal structure at comparable resolution with the same depth of subsite characterization [4].

Structural resource

Class-level inference

PDB 1FKN (1.9 Å) and 2ZHR (2.5 Å) define S4–S2′ subsites; >170 citations.

Foundational template for structure-based design; alternative inhibitors lack equivalent subsite mapping.

Resolution 1.9 Å; pH 5.0 structure also available.

Evidence Dimension	Availability and resolution of co-crystal structures; extent of subsite mapping; citation frequency in structure-based design literature
Target Compound Data	OM99-2: PDB 1FKN (1.9 Å) and PDB 2ZHR (2.5 Å); subsites S4–S2′ defined; >170 citing publications; foundational template for all subsequent BACE1 structure-based design
Comparator Or Baseline	OM00-3: PDB not publicly deposited at equivalent prominence; verubecestat: no public BACE1 co-crystal structure at high resolution; LY2811376: limited structural data
Quantified Difference	OM99-2 provides the only ≤1.9 Å resolution public-domain co-crystal structure that maps all major substrate-binding subsites; alternative inhibitors lack comparable structural characterization
Conditions	X-ray crystallography; OM99-2 complex with recombinant BACE1 protease domain; 1FKN: pH not specified, 1.9 Å; 2ZHR: pH 5.0, 2.5 Å

Why This Matters

Any research program requiring atomic-level understanding of BACE1-inhibitor interactions for rational design, computational modeling, or fragment-based screening must reference the OM99-2 co-crystal structure; no alternative commercial BACE1 inhibitor provides an equivalent structural biology resource.

• [1] Hong L, Koelsch G, Lin X, Wu S, Terzyan S, Ghosh AK, Zhang XC, Tang J. Structure of the protease domain of memapsin 2 (β-secretase) complexed with inhibitor. Science. 2000 Oct 6;290(5489):150-3. doi: 10.1126/science.290.5489.150. PMID: 11021803. PDB 1FKN, 1.9 Å resolution. View Source
• [2] RCSB PDB. 2ZHR: Crystal structure of BACE1 in complex with OM99-2 at pH 5.0. Deposited: 2008-02-08. Method: X-ray diffraction, resolution: 2.50 Å. Authors: H. Shimizu, N. Nukina. View Source
• [3] Hong L, Turner RT 3rd, Koelsch G, Shin D, Ghosh AK, Tang J. Crystal structure of memapsin 2 (β-secretase) in complex with an inhibitor OM00-3. Biochemistry. 2002 Sep 10;41(36):10963-7. doi: 10.1021/bi026232n. PMID: 12206667. View Source
• [4] Machauer R, Veenstra S, Rondeau JM, Tintelnot-Blomley M, Betschart C, Neumann U, Paganetti P. Structure-based design and synthesis of macrocyclic peptidomimetic β-secretase (BACE-1) inhibitors. Bioorg Med Chem Lett. 2009 Mar 1;19(5):1361-5. doi: 10.1016/j.bmcl.2009.01.036. PMID: 19195886. (Uses OM99-2 as starting point for all designs.) View Source

OM99-2 Tfa Application Scenarios

Enzymology and Inhibitor Screening Standard

In BACE1 enzymatic activity assays—whether fluorescence-based, HPLC, or FRET formats—OM99-2 Tfa serves as the essential peptidomimetic reference inhibitor. Its Ki values of 9.58 nM (pro-memapsin 2) and 1.6 nM (mature memapsin 2) provide well-characterized benchmarks for assay validation, and its demonstrated 50.74% inhibition at IC50 in HPLC assays [1] confirms cross-platform reliability. Unlike small-molecule inhibitors, OM99-2 Tfa is a transition-state analog that occupies the full S4–S2′ subsite array, enabling researchers to distinguish active-site from allosteric inhibition mechanisms. The pre-formulated 1 mM DMSO solution eliminates preparation variability, making it the preferred reference compound for inter-laboratory BACE1 inhibitor screening consortia and quality control protocols .

Structural Biology and Computational Template

The 1.9 Å resolution co-crystal structure of OM99-2 with BACE1 (PDB 1FKN) is the foundational template for all structure-based BACE1 inhibitor design [1]. Computational chemistry groups performing molecular docking, molecular dynamics simulations, or free-energy perturbation calculations require OM99-2 binding mode data to validate their models, as no other BACE1 inhibitor provides a public-domain co-crystal structure that simultaneously maps S4 through S2′ subsites at high resolution. The Tfa salt formulation allows precise preparation of soaking solutions for co-crystallization trials, and the established pH 5.0 structure (PDB 2ZHR) provides a second conformational reference . For fragment-based screening by X-ray crystallography, OM99-2 Tfa is the standard reference ligand for competitive displacement assays .

Selectivity Panel Low-Selectivity Benchmark

OM99-2 Tfa's defined cathepsin D inhibition (Ki = 48 nM, ~30-fold selectivity over BACE1) [1] makes it the ideal low-selectivity benchmark for aspartyl protease selectivity panels. When screening novel BACE1 inhibitors for off-target activity, OM99-2 Tfa establishes the baseline for acceptable cross-reactivity, against which highly selective clinical candidates such as AZD3839 (cathepsin D Ki > 25,000 nM, >960-fold selectivity) can be quantitatively compared. This application is critical for pharmaceutical lead optimization programs where cathepsin D counter-screening is mandatory for candidate advancement. No other commercial BACE1 inhibitor provides a comparable combination of moderate cathepsin D cross-reactivity and extensive structural characterization for interpreting selectivity determinants.

Teaching and Core Facility Positive Control

For academic core facilities and teaching laboratories conducting BACE1 inhibitor screening, OM99-2 Tfa's pre-formulated 1 mM DMSO solution eliminates the technical barriers of peptide solubilization and concentration verification [1]. The defined freeze-thaw protocol (single thaw, aliquot, refreeze at −20°C) standardizes handling across multiple users and shifts, reducing inter-operator variability. Combined with its comprehensive literature documentation spanning enzymology, structural biology, and computational modeling , OM99-2 Tfa serves as a turnkey positive control for educational modules in drug discovery, enzymology, and neuroscience research methods courses.

Application

Selection Property

Validation Focus

BACE1 enzymology reference inhibitor

Peptidomimetic transition-state analog; pre-formulated DMSO stock

Cross-platform inhibition consistency; active-site vs. allosteric mechanism differentiation

Structural biology and computational template

Co-crystal structure (PDB 1FKN) mapping S4–S2′ subsites

Docking and MD simulation model validation; fragment-based screening reference

Selectivity panel low-selectivity benchmark

Moderate cathepsin D cross-reactivity window

Off-target aspartyl protease profiling; selectivity window comparison against high-selectivity inhibitors

Teaching and core facility positive control

Ready-to-use DMSO stock with standardized freeze-thaw protocol

Inter-user reproducibility; educational assay module reliability

• [1] King S, Wright B, Suphioglu C. Development of a Cost-Effective HPLC Method for Measuring BACE1 Activity in the Presence of Peptide Inhibitors. Analytica. 2026;7(1):20. OM99-2 inhibition: 50.74% at IC50. View Source